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Compound of Interest

Compound Name: cis-2-tert-Butylcyclohexyl acetate

Cat. No.: B1293820

This technical guide provides a comprehensive overview of cis-2-tert-Butylcyclohexyl
acetate, a significant fragrance ingredient. The document details its chemical identity,
physicochemical properties, synthesis, and analytical protocols, tailored for researchers,
scientists, and professionals in drug development and chemical industries.

Chemical Identity: IUPAC Name and Synonyms

The nomenclature of chemical compounds is critical for unambiguous identification in research
and industry. The International Union of Pure and Applied Chemistry (IUPAC) provides a
systematic method for naming chemical compounds.

The IUPAC name for cis-2-tert-Butylcyclohexyl acetate is [(1S,2S)-2-tert-butylcyclohexyl]
acetate[1]. This name precisely describes the stereochemistry of the molecule, indicating the
cis relationship between the tert-butyl group and the acetate group on the cyclohexane ring.
Other systematic names include (2-tert-butylcyclohexyl) acetate and [(1R,2R)-2-tert-
butylcyclohexyl] acetate.

In addition to its systematic IUPAC name, cis-2-tert-Butylcyclohexyl acetate is known by a
variety of synonyms in commercial and academic contexts. These synonyms are often
historical or trivial names that have persisted in use.

A comprehensive list of synonyms includes:

o cis-2-tert-Butylcyclohexyl acetate
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o o-tert-Butylcyclohexyl acetate

e Verdox

e Grumex

o 2-t-Butylcyclohexyl acetate

o 2-tert-Butylcyclohexanol acetate

o 1-Acetoxy-2-tert-butylcyclohexane

e 2-(1,1-Dimethylethyl)cyclohexanol acetate

e Cyclohexanol, 2-(1,1-dimethylethyl)-, acetate, cis-

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is essential for its
application in various formulations and for predicting its behavior in different environments. The
key properties of cis-2-tert-Butylcyclohexyl acetate are summarized in the table below.

Property

Value

Molecular Formula

C12H2202

Molecular Weight 198.30 g/mol [1]

Appearance Colorless liquid or pellets/large crystals[1]
Boiling Point 222.22 °C @ 760.00 mm Hg (estimated)
Flash Point 196.00 °F (90.80 °C) (estimated)

Density 0.941 g/cm?3

Vapor Pressure

0.103000 mmHg @ 25.00 °C (estimated)

logP (o/w)

4.057 (estimated)

CAS Number

20298-69-5[1]
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Experimental Protocols

Detailed experimental protocols are fundamental for the replication of scientific findings and for
process development. This section outlines the synthesis and analytical characterization of cis-
2-tert-Butylcyclohexyl acetate.

The synthesis of cis-2-tert-Butylcyclohexyl acetate is typically achieved through a two-step
process: the catalytic hydrogenation of o-tert-butylphenol to produce cis-2-tert-
butylcyclohexanol, followed by the esterification of the alcohol with acetic anhydride.

Step 1: Catalytic Hydrogenation of o-tert-Butylphenol

This step focuses on the stereoselective synthesis of the precursor alcohol, cis-2-tert-
butylcyclohexanol.

e Materials:
o o-tert-butylphenol
o Dehydrated ethanol
o Active Raney Nickel catalyst

e Procedure:

o

Dissolve o-tert-butylphenol (95-105g) in dehydrated ethanol (110ml).

o Place the solution in a 500ml autoclave along with an active Raney Nickel catalyst (15-
2509).

o Carry out the hydrogenation reaction at a temperature of 145-150 °C and a pressure of
55-60 kg/cm 2 for 3.5 hours.

o After the reaction, cool the mixture to near room temperature.
o Filter the reaction mixture to remove the catalyst.

o Recover the ethanol by distillation.
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o Purify the resulting cis-2-tert-butylcyclohexanol by vacuum distillation.

Step 2: Esterification of cis-2-tert-Butylcyclohexanol

The final product is synthesized by the esterification of the intermediate alcohol.

o Materials:

o cis-2-tert-butylcyclohexanol (295-3059)

o Anhydrous sodium acetate (15-259)

o Acetic anhydride (205-2159)

e Procedure:

o Combine cis-2-tert-butylcyclohexanol, anhydrous sodium acetate, and acetic anhydride in
a flask.

o Heat the mixture under reflux at 145-150 °C for 5 hours using an electric mantle.

o After cooling, wash the reactant successively with water, a 2% NaOH solution, and a
saturated common salt solution.

o Purify the final product, cis-2-tert-Butylcyclohexyl acetate, by vacuum fractionation to
yield 370-380g.

The purity and identity of the synthesized cis-2-tert-Butylcyclohexyl acetate can be
confirmed using various analytical techniques, with Gas Chromatography-Mass Spectrometry
(GC-MS) being a primary method.

e Instrumentation: A standard Gas Chromatograph coupled with a Mass Spectrometer.

e Column: A non-polar capillary column is typically used.

e Carrier Gas: Helium or Hydrogen.
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« Injection: A small volume of the sample, diluted in a suitable solvent like dichloromethane or
ethanol, is injected into the GC.

o Temperature Program: An appropriate temperature gradient is applied to the GC oven to
separate the components of the mixture.

o Detection: The mass spectrometer detects the eluted compounds, providing a mass
spectrum for each peak which can be compared to a library of known spectra for
identification. The retention time from the gas chromatogram is also a key identifier.

Logical Workflow: Synthesis of cis-2-tert-
Butylcyclohexyl Acetate

The synthesis of cis-2-tert-Butylcyclohexyl acetate follows a logical progression from starting
materials to the final product. This workflow can be visualized to clearly illustrate the sequence
of reactions and the key reagents involved.

Final Product

Starting Materials Step 2: Hydrogenation Step 3: Esterification

e Catalytic Hydrogenation \ Esterification
TR T [(Raney Ni, H2, High T & P)j (Acetic Anhydride, NaOAc)
Step 1: Alkylation

cis-2-tert-Butylcyclohexyl
Acetate

Alkylation
(Anhydrous AICI3)

Click to download full resolution via product page

A flowchart illustrating the synthetic pathway of cis-2-tert-Butylcyclohexyl acetate.

This diagram outlines the multi-step synthesis process, beginning with the alkylation of phenol
with isobutene to produce the key intermediate, o-tert-butylphenol. This is followed by the
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catalytic hydrogenation to form cis-2-tert-butylcyclohexanol, and finally, the esterification to
yield the target molecule, cis-2-tert-Butylcyclohexyl acetate. Each step highlights the primary
reagents and conditions necessary for the transformation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. 2-tert-Butylcyclohexyl acetate, cis- | C12H2202 | CID 21116400 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [An In-depth Technical Guide to cis-2-tert-
Butylcyclohexyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293820#cis-2-tert-butylcyclohexyl-acetate-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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